Cas no 19820-47-4 (4-methoxyphenyl 2,2-dimethylpropanoate)
19820-47-4 structure
Product Name:4-methoxyphenyl 2,2-dimethylpropanoate
CAS No:19820-47-4
MF:C12H16O3
MW:208.253643989563
CID:908446
PubChem ID:318218
Update Time:2025-04-19
4-methoxyphenyl 2,2-dimethylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- 4-methoxyphenyl 2,2-dimethylpropanoate
- (4-methoxyphenyl) 2,2-dimethylpropanoate
- 1-(Pivalyloxy)-4-methoxybenzene
- 1-methoxy-4-pivaloyloxy-benzene
- 1-Methoxy-4-pivaloyloxy-benzol
- 2,2-Dimethylpropanoic acid, 4-methoxyphenyl ester
- 2,2-dimethyl-propanoic acid,4-methoxyphenyl ester
- 4-methoxyphenyl 2,2-dimethylpropionate
- AC1L7XM7
- NSC254050
- Pivalinsaeure-(p-methoxy-phenylester)
- E87635
- ASIMJPKPWCJCKI-UHFFFAOYSA-N
- NSC-254050
- DTXSID00312372
- 4-Methoxyphenyl Pivalate
- SY333389
- AKOS002952963
- SCHEMBL11596680
- MFCD02339488
- 19820-47-4
-
- Inchi: 1S/C12H16O3/c1-12(2,3)11(13)15-10-7-5-9(14-4)6-8-10/h5-8H,1-4H3
- InChI Key: ASIMJPKPWCJCKI-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)OC)C(C(C)(C)C)=O
Computed Properties
- Exact Mass: 208.10998
- Monoisotopic Mass: 208.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
- LogP: 2.64670
4-methoxyphenyl 2,2-dimethylpropanoate Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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